Cas no 61907-72-0 (Benzene, 1-(1-ethyl-1,3-butadienyl)-4-methyl-)

• Product name: Benzene, 1-(1-ethyl-1,3-butadienyl)-4-methyl-
• CAS No: 61907-72-0
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 463362
• PubChem ID: 71391290

Benzene, 1-(1-ethyl-1,3-butadienyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-ethyl-1,3-butadienyl)-4-methyl-
• 1-hexa-3,5-dien-3-yl-4-methylbenzene
• DTXSID90813166
• 61907-72-0
• 1-(Hexa-3,5-dien-3-yl)-4-methylbenzene

• Inchi： InChI=1S/C13H16/c1-4-6-12(5-2)13-9-7-11(3)8-10-13/h4,6-10H,1,5H2,2-3H3
• InChI Key： KJOBOQIPGHMQCN-UHFFFAOYSA-N
• SMILES： CCC(=CC=C)C1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 172.12528
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes